2-(Dipropylsulfamoyl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Dipropylsulfamoyl)benzoic acid, also known as Probenecid, is a compound with the empirical formula C13H19NO4S . It is used in various chemical syntheses .
Molecular Structure Analysis
The molecular weight of this compound is 285.36 . The IUPAC Standard InChI isInChI=1S/C13H19NO4S/c1-3-9-14(10-4-2)19(17,18)12-7-5-11(6-8-12)13(15)16/h5-8H,3-4,9-10H2,1-2H3,(H,15,16)
. The structure is available as a 2D Mol file or as a computed 3D SD file .
Scientific Research Applications
Synthesis and Methodology Improvement
The compound 2-(Dipropylsulfamoyl)benzoic acid, a derivative of benzoic acid, plays a significant role in the synthesis of various pharmaceuticals. A notable application includes its role in the modified synthesis method of p-N,N-dipropyltoluenesulfonamide, demonstrating its utility in medicinal chemistry for enhancing penicillin's action. This methodology underscores the compound's importance in developing efficient synthetic routes for pharmacologically relevant substances (Novitskaya et al., 1995).
Environmental and Analytical Chemistry
In environmental science, derivatives of benzoic acid, which this compound is a part of, have been explored for their roles in nonradical oxidation processes. A study showed that benzoquinone could activate peroxymonosulfate for the degradation of pollutants, indicating potential environmental applications of benzoic acid derivatives in water treatment and pollution control (Zhou et al., 2015).
Polymer Science and Material Engineering
In the field of polymer science, the complexation of a polymerizable benzoic acid derivative with dipyridyl compounds led to the formation of polymers with liquid crystalline properties. These materials, demonstrating unique structural features and potential for nanotechnology applications, highlight the versatility of benzoic acid derivatives in designing advanced materials (Kishikawa et al., 2008).
Food Science and Technology
In food science, microencapsulation techniques utilizing benzoic acid have been studied to improve the delivery and stability of preservatives. Research on spray-drying conditions for microencapsulated benzoic acid, a preservative commonly used in food and feed, emphasizes the importance of optimizing processing parameters for enhancing food product quality and safety (Marques et al., 2016).
Plant Biology and Stress Tolerance
Studies have indicated that benzoic acid and its derivatives, including this compound, may play a role in inducing stress tolerance in plants. This suggests potential agricultural applications in developing crops with enhanced resistance to environmental stresses, highlighting the compound's relevance beyond its pharmaceutical applications (Senaratna et al., 2004).
Mechanism of Action
Target of Action
2-(Dipropylsulfamoyl)benzoic acid, also known as Probenecid, primarily targets the Solute Carrier Family 22 member 8 (SLC22A8) . This protein is an organic anion transporter, playing a significant role in the renal elimination of many endogenous and exogenous substances .
Mode of Action
Probenecid acts as an inhibitor of the organic anion transporter, SLC22A8 . It inhibits the renal excretion of organic anions and reduces tubular reabsorption of urate . This leads to an increase in the urinary excretion of uric acid and a decrease in serum urate levels .
Biochemical Pathways
The primary biochemical pathway affected by Probenecid is the urate excretion pathway . By inhibiting the reabsorption of urate in the kidneys, Probenecid promotes the excretion of uric acid in the urine . This can lead to a decrease in serum urate concentrations, which is beneficial in conditions such as gout and hyperuricemia .
Pharmacokinetics
Probenecid’s pharmacokinetic properties include its ability to increase uric acid removal in the urine and reduce urate reuptake . It also reduces the renal tubular excretion of many other drugs, thereby increasing their plasma concentration . This property has led to its use as an adjunct to antibacterial therapy .
Result of Action
The molecular and cellular effects of Probenecid’s action primarily involve the reduction of serum uric acid concentrations . This can help treat conditions like chronic gouty arthritis and tophaceous gout, which are characterized by high serum urate levels . Additionally, by increasing the plasma concentration of other drugs, Probenecid can enhance the efficacy of certain antibacterial therapies .
Biochemical Analysis
Biochemical Properties
2-(Dipropylsulfamoyl)benzoic acid plays a crucial role in biochemical reactions. It interacts with various enzymes and proteins, particularly those involved in uric acid removal in the urine . The compound increases uric acid excretion and reduces urate reuptake . The inhibitory action of this compound is mediated by organic anion transporters .
Cellular Effects
The effects of this compound on cells are profound. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism . For instance, it reduces the renal tubular excretion of many other drugs, thereby increasing their plasma concentration .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules and changes in gene expression. It exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation . It inhibits the renal excretion of organic anions and reduces tubular reabsorption of urate .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . Studies have shown that it improves the growth performance of pigs in a dose-dependent manner
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes or cofactors involved in uric acid metabolism . Detailed information on its effects on metabolic flux or metabolite levels is currently limited.
Transport and Distribution
This compound is transported and distributed within cells and tissues. It may interact with transporters or binding proteins, affecting its localization or accumulation
Properties
IUPAC Name |
2-(dipropylsulfamoyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO4S/c1-3-9-14(10-4-2)19(17,18)12-8-6-5-7-11(12)13(15)16/h5-8H,3-4,9-10H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOAFLQVYVWVEFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=CC=C1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.